Cas no 1351622-21-3 (3-2-hydroxy-2-(thiophen-2-yl)propyl-1-3-(trifluoromethyl)phenylurea)

• Product Name: 3-2-hydroxy-2-(thiophen-2-yl)propyl-1-3-(trifluoromethyl)phenylurea
• CAS No: 1351622-21-3
• Molecular Formula: C₁₅H₁₅F₃N₂O₂S
• Molecular Weight: 344.352012872696
• CID: 6408200
• PubChem ID: 71782515

3-2-hydroxy-2-(thiophen-2-yl)propyl-1-3-(trifluoromethyl)phenylurea Properties

Names and Identifiers

• 3-2-hydroxy-2-(thiophen-2-yl)propyl-1-3-(trifluoromethyl)phenylurea
• AKOS024524986
• 1351622-21-3
• 1-(2-hydroxy-2-(thiophen-2-yl)propyl)-3-(3-(trifluoromethyl)phenyl)urea
• 1-(2-hydroxy-2-thiophen-2-ylpropyl)-3-[3-(trifluoromethyl)phenyl]urea
• F5857-8630
• 3-[2-hydroxy-2-(thiophen-2-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea
• VU0525918-1

• InChIKey： HPXMMSHSCSJYTF-UHFFFAOYSA-N
• Inchi： 1S/C15H15F3N2O2S/c1-14(22,12-6-3-7-23-12)9-19-13(21)20-11-5-2-4-10(8-11)15(16,17)18/h2-8,22H,9H2,1H3,(H2,19,20,21)
• SMILES： S1C=CC=C1C(C)(CNC(NC1C=CC=C(C(F)(F)F)C=1)=O)O

Computed Properties

• Exact Mass: 344.08063339g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 344.08063339g/mol
• Heavy Atom Count: 23
• Complexity: 422
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 89.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas